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Compound of Interest

Compound Name: NHPI-PEG2-C2-NHS ester

Cat. No.: B10818466

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the precise characterization of linker-payload conjugates is

paramount for the development of effective and safe therapeutics, such as antibody-drug

conjugates (ADCs). The NHPI-PEG2-C2-NHS ester is a non-cleavable linker increasingly

utilized for this purpose. This guide provides a comparative overview of its characterization by

mass spectrometry, alongside common alternatives.

Disclaimer: Direct experimental mass spectrometry data for NHPI-PEG2-C2-NHS ester
conjugates is not widely available in published literature. Therefore, the mass spectrometry

data presented in this guide is illustrative and based on the known molecular weights of the

linkers and general principles of mass spectrometry for similar bioconjugates.

Comparison of Bioconjugation Linkers
The selection of a linker is a critical step in the design of bioconjugates. The following table

summarizes the key properties of NHPI-PEG2-C2-NHS ester and several alternative linkers.
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Feature
NHPI-PEG2-
C2-NHS Ester

Mal-PEG4-NHS
Ester

DBCO-PEG4-
NHS Ester

Sulfo-SMCC

Reactive

Towards

Primary Amines

(e.g., Lysine)

Primary Amines,

Thiols

Primary Amines,

Azides

Primary Amines,

Thiols

Linker Type
Non-cleavable,

PEGylated

Non-cleavable,

PEGylated

Non-cleavable,

PEGylated, for

Click Chemistry

Non-cleavable,

Heterobifunction

al

Molecular

Formula
C₁₉H₂₀N₂O₉[1] C₁₇H₂₄N₂O₈ C₃₁H₃₅N₅O₈ C₂₂H₂₅N₃O₁₀S

Molecular Weight 420.4 g/mol [1] 384.38 g/mol 617.65 g/mol 535.5 g/mol

Spacer Arm

Length
~19.9 Å ~24.3 Å ~24.4 Å 8.3 Å

Key Feature

Contains N-

Hydroxyphthalimi

de (NHPI) group

Maleimide group

for thiol

conjugation

Dibenzocyclooct

yne for copper-

free click

chemistry

Sulfonated for

increased water

solubility

Mass Spectrometry Characterization: Predicted Data
Mass spectrometry is a powerful tool to confirm successful conjugation and to determine the

drug-to-antibody ratio (DAR) in ADCs. The table below presents predicted mass shifts for a

hypothetical peptide upon conjugation with the listed linkers.
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Linker
Linker Mass
(Da)

Mass of
Leaving Group
(NHS) (Da)

Net Mass
Addition (Da)

Predicted m/z
of Conjugated
Peptide
(Monoisotopic)
*

NHPI-PEG2-C2-

NHS Ester
420.4 115.1 305.3

Peptide Mass +

305.3

Mal-PEG4-NHS

Ester
384.38 115.1 269.28

Peptide Mass +

269.28

DBCO-PEG4-

NHS Ester
617.65 115.1 502.55

Peptide Mass +

502.55

Sulfo-SMCC 535.5 115.1 420.4
Peptide Mass +

420.4

*This is an illustrative example. The actual observed m/z will depend on the charge state of the

ion.

Experimental Protocol: Mass Spectrometry Analysis
of a Bioconjugate
This protocol outlines a general procedure for the characterization of a protein-linker conjugate

using liquid chromatography-mass spectrometry (LC-MS).

1. Sample Preparation:

Conjugation: React the protein (e.g., antibody) with the NHS ester linker in a suitable buffer
(e.g., phosphate-buffered saline, pH 7.2-8.0) at a specific molar ratio.
Purification: Remove excess, unconjugated linker using a desalting column or size-exclusion
chromatography.
Denaturation and Reduction (for peptide mapping): Denature the conjugated protein with a
chaotropic agent (e.g., urea or guanidine hydrochloride), reduce disulfide bonds with a
reducing agent (e.g., dithiothreitol), and alkylate with an alkylating agent (e.g.,
iodoacetamide).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzymatic Digestion: Digest the protein into smaller peptides using a protease such as
trypsin.

2. LC-MS/MS Analysis:

Chromatography: Separate the peptide mixture using reverse-phase high-performance liquid
chromatography (RP-HPLC) with a suitable gradient of organic solvent (e.g., acetonitrile) in
water, both containing a small amount of formic acid.
Mass Spectrometry:
Ionization: Use electrospray ionization (ESI) to generate gas-phase ions of the peptides.
Full Scan (MS1): Acquire full scan mass spectra to detect the masses of the intact peptides,
including those modified with the linker.
Tandem Mass Spectrometry (MS/MS): Select the precursor ions of interest (i.e., the modified
peptides) for fragmentation (e.g., using collision-induced dissociation - CID, or higher-energy
collisional dissociation - HCD).
Data Acquisition: Acquire MS/MS spectra of the fragment ions.

3. Data Analysis:

Database Searching: Use a protein database search engine (e.g., Mascot, Sequest) to
identify the peptides from the MS/MS data.
Modification Analysis: Include the mass of the conjugated linker as a variable modification in
the search parameters to identify the specific amino acid residues (typically lysine) that have
been modified.
Intact Mass Analysis: For intact protein analysis, deconvolute the ESI mass spectrum to
determine the molecular weight of the conjugated protein and calculate the drug-to-antibody
ratio (DAR).

Visualizing the Workflow and Concepts
To better illustrate the processes and relationships involved, the following diagrams are

provided.
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Experimental workflow for mass spectrometry characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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